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Compound of Interest

Compound Name: Hexaethylene Glycol

Cat. No.: B1673139 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Hexaethylene Glycol for

Laboratory Use

Introduction
Hexaethylene glycol (HEG) is a member of the polyethylene glycol (PEG) family, specifically

PEG-6, characterized by a polymer chain of six ethylene glycol units with terminal hydroxyl

groups.[1][2] It is a clear, colorless, viscous, and hygroscopic liquid at room temperature.[3][4]

Its low volatility and high water solubility make it a versatile compound in various scientific and

industrial applications.[1] For researchers, scientists, and drug development professionals, a

thorough understanding of its physicochemical properties is crucial for its effective application

as a solvent, surfactant, intermediate in chemical synthesis, and a component in

pharmaceutical formulations. This guide provides a comprehensive overview of the core

physicochemical properties of hexaethylene glycol, methodologies for their determination,

and its applications in a laboratory setting.

Chemical and Physical Properties
The properties of hexaethylene glycol are well-documented across various chemical suppliers

and databases. These quantitative data are summarized in the tables below for easy reference

and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Appearance
Colorless to light yellow,

viscous liquid

Melting Point 5-7 °C (41-44.6 °F)

Boiling Point 217 °C at 4 mmHg

245 °C at 12 Torr

Density 1.127 g/mL at 25 °C

1.13 g/mL

1.0927 g/cm³ at 60 °C

Refractive Index (n20/D) 1.465

1.4610-1.4670 at 20 °C

Flash Point > 110 °C (> 230 °F)

Vapor Pressure 0.000317 mmHg at 25 °C

Solubility
Miscible with water,

chloroform, and methanol

Purity (Assay) ≥95.0% to ≥99% (GC)

Table 2: Chemical Identifiers
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Identifier Value Source(s)

Molecular Formula C₁₂H₂₆O₇

Molecular Weight 282.33 g/mol

CAS Number 2615-15-8

IUPAC Name

2-[2-[2-[2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy]e

thoxy]ethoxy]ethanol

Synonyms

PEG-6, Hexagol, 3,6,9,12,15-

Pentaoxaheptadecane-1,17-

diol, HO-PEG6-OH
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Experimental Protocols for Property Determination
The following are detailed methodologies for key experiments to determine the

physicochemical properties of hexaethylene glycol in a laboratory setting.

Determination of Melting Point
The melting point of hexaethylene glycol can be determined using the capillary tube method

with a standard melting point apparatus.

Objective: To determine the temperature range over which the solid hexaethylene glycol
transitions to a liquid.

Methodology:

Ensure the hexaethylene glycol sample is completely frozen. Given its low melting point

of 5-7 °C, this may require cooling in a refrigerator or ice bath.
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Load a small amount of the frozen, powdered sample into a capillary tube, sealed at one

end, to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range) and the temperature at which the entire solid has turned into a clear liquid

(the end of the melting range).

Determination of Boiling Point
The boiling point is determined at a specific pressure, as it is pressure-dependent. For a high-

boiling liquid like hexaethylene glycol, vacuum distillation is often employed.

Objective: To measure the temperature at which the vapor pressure of the liquid equals the

applied pressure.

Methodology (Vacuum Distillation):

Place a sample of hexaethylene glycol (e.g., 10 mL) and a boiling chip into a round-

bottom flask.

Set up a short-path distillation apparatus. Ensure all glass joints are properly sealed.

Connect the apparatus to a vacuum pump with a manometer to monitor the pressure.

Gradually apply vacuum to the system and adjust to the desired pressure (e.g., 4 mmHg).

Begin heating the flask using a heating mantle.

Record the temperature of the vapor that is in equilibrium with the boiling liquid. This is

observed at the thermometer bulb placed just below the side arm of the distillation head

when the condensate is actively dripping from the thermometer.

Determination of Density

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1673139?utm_src=pdf-body
https://www.benchchem.com/product/b1673139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A pycnometer (specific gravity bottle) is used for the precise determination of density.

Objective: To determine the mass per unit volume of hexaethylene glycol.

Methodology:

Clean and thoroughly dry a pycnometer of a known volume (e.g., 25 mL).

Weigh the empty, dry pycnometer.

Fill the pycnometer with hexaethylene glycol, ensuring no air bubbles are trapped.

Insert the stopper and allow any excess liquid to overflow. Carefully wipe the outside of the

pycnometer dry.

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the hexaethylene glycol (Weight of filled

pycnometer - Weight of empty pycnometer) by the known volume of the pycnometer. The

measurement should be performed at a constant temperature, such as 25 °C.

Determination of Refractive Index
An Abbe refractometer is the standard instrument for measuring the refractive index of a liquid.

Objective: To measure the extent to which light is bent when it passes through the

hexaethylene glycol sample.

Methodology:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Place a few drops of the hexaethylene glycol sample onto the prism of the refractometer.

Close the prisms and allow the sample to equilibrate to the instrument's temperature

(typically 20 °C).
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Adjust the light source and the measurement knob until the dividing line between the light

and dark fields is sharp and centered in the crosshairs of the eyepiece.

Read the refractive index value directly from the instrument's scale.

Visualizations: Workflows and Logical Relationships
The unique properties of hexaethylene glycol make it suitable for various roles in research

and development. The following diagrams illustrate these relationships.
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Caption: Relationship between physicochemical properties and applications.
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Caption: Role of HEG in drug development workflows.

Safety and Handling
According to safety data sheets, hexaethylene glycol is not considered hazardous under the

2012 OSHA Hazard Communication Standard. However, good laboratory practices should

always be followed.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and lab coats to prevent skin and eye contact.

Handling: Handle in a well-ventilated place. Avoid ingestion and inhalation.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from strong oxidizing agents, as they are incompatible.

First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15

minutes. For skin contact, wash off with soap and plenty of water. If inhaled, move to fresh

air. If ingested, clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur in any case.
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Applications in Research and Drug Development
Hexaethylene glycol's properties make it a valuable tool in the laboratory:

Solvent: Its ability to dissolve a wide range of substances and its low volatility make it a

useful solvent for chemical reactions.

Pharmaceutical Formulations: It serves as an intermediate in the synthesis of various

pharmaceutical compounds and is used as a solubilizer and excipient to improve the delivery

of active pharmaceutical ingredients (APIs).

Surfactant and Emulsifier: Due to its structure, it can act as a non-ionic surfactant, making it

useful in creating stable emulsions for various formulations, including cosmetics and

detergents.

Chemical Synthesis: The terminal hydroxyl groups are reactive sites, allowing HEG to be

used as a flexible linker or building block in the synthesis of more complex molecules, such

as binaphthol-based macrocyclic ethers.

Biotechnology: As a PEG linker, it is used to increase the water solubility and stability of

biomolecules, such as peptides and proteins, which is a common strategy in drug

development to improve pharmacokinetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the physicochemical properties of
hexaethylene glycol for lab use?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673139#what-are-the-physicochemical-properties-
of-hexaethylene-glycol-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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